2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one

• IUPAC Name: 2-(2-fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C13H16FNOS/c1-10(13(16)15-8-4-5-9-15)17-12-7-3-2-6-11(12)14/h2-3,6-7,10H,4-5,8-9H2,1H3
• InChI Key: ROONNPNENSCXRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC1)SC2=CC=CC=C2F
• Molecular Formula: C13H16FNOS
• Molecular Weight: 253.34 g/mol

Description

2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one, also known as 2-F-PPP, is a synthetic compound that belongs to the class of cathinones. It is a psychoactive substance that has been used for research purposes in the scientific community. The compound has been found to have a similar chemical structure to other cathinones, such as alpha-pyrrolidinopropiophenone (α-PPP) and alpha-pyrrolidinobutiophenone (α-PBP).

Mechanism of Action

The mechanism of action of 2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one involves the inhibition of dopamine and norepinephrine reuptake. This results in an increase in the levels of these neurotransmitters in the brain, which leads to a stimulant effect. The compound has also been found to have a weak affinity for the serotonin transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one are similar to those of other cathinones. The compound has been found to increase heart rate, blood pressure, and body temperature. It also causes a release of dopamine and norepinephrine, which leads to feelings of euphoria and increased energy. However, prolonged use of 2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one in lab experiments is its potency. The compound has been found to be more potent than other cathinones, such as α-PPP and α-PBP. This means that smaller doses of the compound can be used in experiments, which can save time and resources. However, one limitation of using 2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one is its potential for abuse. The compound has been found to have a high potential for abuse, which means that it must be handled with care in the laboratory setting.

Future Directions

For research on 2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one include studying its long-term effects on the brain and body. It is important to understand the potential risks associated with prolonged use of the compound, such as the development of tolerance, dependence, and addiction. Additionally, more research is needed to understand the mechanism of action of 2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one at the molecular level. This could lead to the development of new drugs that target the dopamine and norepinephrine reuptake systems in the brain.

Synthesis Methods

The synthesis of 2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one involves the reaction of 2-fluorobenzaldehyde with thiourea in the presence of a reducing agent such as sodium borohydride. The resulting product is then reacted with 1-bromopropane and pyrrolidine in the presence of a base such as potassium carbonate to yield 2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one. The purity of the final product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2-(2-Fluorophenyl)sulfanyl-1-pyrrolidin-1-ylpropan-1-one has been used in scientific research to study its effects on the central nervous system. It has been found to act as a dopamine and norepinephrine reuptake inhibitor, which means it increases the levels of these neurotransmitters in the brain. This mechanism of action is similar to that of other cathinones, such as methcathinone and methylone.